Cas no 1114-51-8 (N,N-Diethylpropionamide)

• Product Name: N,N-Diethylpropionamide
• CAS No: 1114-51-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00009302
• CID: 40753
• PubChem ID: 87567185
• Update Time: 2025-11-02

N,N-Diethylpropionamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethylpropionamide
• Diethylpropionamide
• N,N-diethylpropanamide
• Propionamide,N,N-diethyl- (6CI,7CI,8CI)
• NSC 105
• Propanamide, N,N-diethyl-
• Propionamide, N,N-diethyl-
• Diethylamide of propionic acid
• JFK8231N9S
• YKOQQFDCCBKROY-UHFFFAOYSA-N
• NSC105
• Propanamide,N-diethyl-
• Propionamide,N-diethyl-
• n,n-diethyl-propionamide
• Propanamide,N,N-diethyl-
• ARONIS24083
• AKOS003863108
• 4-04-00-00353 (Beilstein Handbook Reference)
• FT-0633335
• LS-13360
• UNII-JFK8231N9S
• D89672
• AI3-02833
• NSC-105
• BAA11451
• MFCD00009302
• CS-0196438
• D0523
• 1114-51-8
• DTXSID1061493
• Q27281489
• SCHEMBL139066
• BRN 1747650
• N,N-Diethylpropionamide, 99%
• DTXCID8033225

• MDL： MFCD00009302
• Inchi： 1S/C7H15NO/c1-4-7(9)8(5-2)6-3/h4-6H2,1-3H3
• InChI Key： YKOQQFDCCBKROY-UHFFFAOYSA-N
• SMILES： O=C(CC)N(CC)CC
• BRN： 1747650

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.897 g/mL at 25 °C(lit.)
• Melting Point: -22
• Boiling Point: 191°C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.442(lit.)
• PSA: 20.31000
• LogP: 1.26480
• Solubility: Not determined
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

N,N-Diethylpropionamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：UE3567500
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on N,N-Diethylpropionamide

N,N-Diethylpropionamide (CAS 1114-51-8): Properties, Applications, and Industry Insights

N,N-Diethylpropionamide (CAS 1114-51-8) is a versatile organic compound belonging to the class of amide solvents. This colorless to pale yellow liquid has gained significant attention in recent years due to its unique solvent properties and wide-ranging industrial applications. With the growing demand for high-performance solvents in pharmaceutical and chemical industries, understanding the characteristics of N,N-diethyl propionamide becomes increasingly important for researchers and industry professionals.

The molecular structure of N,N-Diethylpropionamide features a propionyl group flanked by two ethyl groups on the nitrogen atom, giving it distinct solvent properties. Its polar aprotic nature makes it particularly valuable in reactions where polar solvents are required but proton donation must be avoided. Recent studies have highlighted its potential as a green chemistry alternative to more traditional solvents, aligning with current industry trends toward sustainable chemical processes.

In pharmaceutical applications, N,N-Diethylpropionamide 1114-51-8 serves as an excellent solvent for various drug formulations. Its ability to dissolve both polar and non-polar compounds makes it valuable in drug delivery systems, particularly for poorly water-soluble active pharmaceutical ingredients (APIs). The compound's low toxicity profile compared to some conventional solvents has sparked interest in its potential for pharmaceutical grade applications, a topic frequently searched by formulation scientists.

The chemical industry utilizes Diethylpropionamide CAS 1114-51-8 extensively in polymer production and specialty chemical synthesis. Its high boiling point (approximately 210°C) and thermal stability make it suitable for high-temperature reactions. Many manufacturers are now exploring its use in advanced material synthesis, especially for creating heat-resistant polymers and specialty coatings - areas that have seen increased search volume in materials science databases.

Recent market analysis shows growing demand for N,N-Diethyl propionamide solvent in Asia-Pacific regions, particularly for electronics applications. The compound's dielectric properties make it potentially useful in electronic chemical formulations, though this application requires further research. Industry reports indicate that global production of 1114-51-8 chemical has increased by approximately 8% annually over the past five years, reflecting its expanding industrial importance.

From a technical perspective, N,N-Diethylpropionamide demonstrates excellent miscibility characteristics with most organic solvents while being partially miscible with water. This property profile makes it valuable for creating custom solvent blends tailored to specific industrial needs. Researchers frequently search for information about its solvent parameters (such as Hansen solubility parameters) when designing new formulations or processes.

Quality control of Diethylpropionamide 1114-51-8 typically involves gas chromatography analysis to ensure high purity levels (generally >98%). The compound's storage stability under nitrogen atmosphere and its compatibility with common materials of construction are frequently discussed topics in technical forums, reflecting practical concerns of industrial users.

Environmental considerations regarding N,N-Diethylpropionamide use have become increasingly important. While the compound is not classified as hazardous under current regulations, proper waste management practices should be followed. The scientific community has shown growing interest in its biodegradation pathways, with several recent studies investigating its environmental fate - a hot topic in green chemistry research.

Future applications of N,N-Diethylpropionamide (CAS 1114-51-8) may include energy storage systems and advanced battery technologies, where its electrochemical stability could prove advantageous. These potential applications align with current trends in renewable energy research and have generated significant search interest in scientific databases. As industries continue to seek specialty solvent solutions, the importance of this versatile amide is likely to grow further in coming years.